2,5-Dimethoxy-3-nitroaniline

• IUPAC Name: 2,5-dimethoxy-3-nitroaniline
• InChI: InChI=1S/C8H10N2O4/c1-13-5-3-6(9)8(14-2)7(4-5)10(11)12/h3-4H,9H2,1-2H3
• InChI Key: PESWXIMMEVUHAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)[N+](=O)[O-])OC)N
• Molecular Formula: C8H10N2O4
• DSSTOX Substance ID: DTXSID90453001
• Molecular Weight: 198.18 g/mol
• CAS RN: 56741-29-8

Description

2,5-Dimethoxy-3-nitroaniline is a chemical compound with the molecular formula O2NC6H2(OCH3)2NH2. It has been used in the screening of enzyme arylamine N-acetyltransferase isolated from Bacillus cereus.

Molecular Structure Analysis

The molecular structure of 2,5-Dimethoxy-3-nitroaniline can be optimized using Density Functional Theory (DFT) using B3LYP function and Hartree–Fock method with a 6–311 + + G (d,p) basis set.

Physical And Chemical Properties Analysis

2,5-Dimethoxy-3-nitroaniline is a solid compound with a molecular weight of 198.18. Further physical and chemical properties are not detailed in the searched resources.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

2,5-Dimethoxy-3-nitroaniline, due to its structural characteristics, plays a significant role in chemical synthesis. In the field of organic chemistry, it serves as a precursor or intermediate for various chemical reactions. For instance, its involvement in the synthesis of pyrroloquinolines highlights its utility in creating complex organic structures, which can have implications in pharmaceuticals and materials science (Roberts et al., 1997). Similarly, its use in the synthesis of octamethoxytetraphenylene demonstrates its applicability in the preparation of novel organic compounds with potential uses in material sciences (Lai et al., 2003).

Molecular Interactions and Properties

2,5-Dimethoxy-3-nitroaniline is also valuable in studying molecular interactions. For example, its analogues have been used to investigate hydrogen bonding in nitroaniline compounds, providing insights into the molecular structure and interactions in crystalline phases (Glidewell et al., 2003). This type of research is crucial for understanding the physical properties of materials and for the design of new molecular assemblies.

Applications in Analytical Chemistry

2,5-Dimethoxy-3-nitroaniline and its derivatives also find applications in analytical chemistry. For example, the study of its electrochemical properties and its interactions with carbon paste electrodes is significant for developing new analytical methods and sensors (Kuz’mina et al., 2003). This can lead to advancements in environmental monitoring, drug testing, and other fields where precise chemical analysis is required.

Photolabile Properties for Biological Applications

The photolabile properties of compounds similar to 2,5-Dimethoxy-3-nitroaniline are being explored in biological applications. For example, the use of photolabile protecting groups in peptide and protein research offers controlled release mechanisms, which are essential in drug delivery systems and the study of biological processes (Matsumoto et al., 2009).

Safety and Hazards

While specific safety and hazard information for 2,5-Dimethoxy-3-nitroaniline is not available, similar compounds like 4-Nitroaniline are considered hazardous. They are toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.